2-(2-Methylpropane-2-sulfonyl)acetic acid
Overview
Description
“2-(2-Methylpropane-2-sulfonyl)acetic acid” is a chemical compound with the molecular formula C6H12O4S and a molecular weight of 180.22 . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” consists of six carbon atoms, twelve hydrogen atoms, four oxygen atoms, and one sulfur atom . The InChI code for this compound is 1S/C6H12O4S/c1-6(2,3)11(9,10)4-5(7)8/h4H2,1-3H3,(H,7,8) .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 106-107°C . The compound is a powder at room temperature . It has a predicted boiling point of 386.2°C at 760 mmHg, a predicted density of 1.3 g/cm³, and a predicted refractive index of n20D 1.47 .
Scientific Research Applications
MPSA has been used in a variety of scientific research applications. It is often used as a reagent in organic synthesis, as well as in the synthesis of polymers and other materials. It has also been used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. Additionally, it has been used in the synthesis of various dyes and pigments.
Mechanism of Action
MPSA is an acid that can act as a proton donor in certain reactions. It can also act as a nucleophile, meaning it can attack and react with electron-rich molecules, such as alkenes. Additionally, it can act as a catalyst in certain reactions, allowing them to occur more quickly and efficiently.
Biochemical and Physiological Effects
MPSA has been studied for its potential biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including those involved in the metabolism of fatty acids. Additionally, MPSA has been found to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
MPSA has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is relatively easy to synthesize and purify. Additionally, it is a relatively stable compound, and it has a wide range of applications. However, it is important to note that MPSA can be toxic in high concentrations, and it can be corrosive to certain materials.
Future Directions
MPSA has a wide range of potential applications, and there are many future directions for research. For example, MPSA could be used in the synthesis of more complex compounds and materials. Additionally, it could be used in the synthesis of more effective pharmaceuticals and other drugs. Additionally, further research could be done to determine the biochemical and physiological effects of MPSA on various organisms, as well as its potential toxicity and other safety concerns. Finally, further research could be done to determine the optimal conditions for the synthesis and purification of MPSA.
properties
IUPAC Name |
2-tert-butylsulfonylacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O4S/c1-6(2,3)11(9,10)4-5(7)8/h4H2,1-3H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFJMFIWWEMGNQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)S(=O)(=O)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656036 |
Source
|
| Record name | (2-Methylpropane-2-sulfonyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
36610-02-3 |
Source
|
| Record name | (2-Methylpropane-2-sulfonyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656036 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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